Cas no 1203844-36-3 (tert-Butyl(3-chloro-4-nitrophenoxy)dimethylsilane)

• Product Name: tert-Butyl(3-chloro-4-nitrophenoxy)dimethylsilane
• CAS No: 1203844-36-3
• MF: C₁₂H₁₈ClNO₃Si
• MW: 287.815
• CID: 5529251
• Update Time: 2025-06-08

tert-Butyl(3-chloro-4-nitrophenoxy)dimethylsilane Chemical and Physical Properties

Names and Identifiers

• tert-Butyl(3-chloro-4-nitrophenoxy)dimethylsilane

• Inchi： 1S/C12H18ClNO3Si/c1-12(2,3)18(4,5)17-9-6-7-11(14(15)16)10(13)8-9/h6-8H,1-5H3
• InChI Key： ITJSVABIMVPBDO-UHFFFAOYSA-N
• SMILES： [Si](C(C)(C)C)(OC1=CC=C([N+]([O-])=O)C(Cl)=C1)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on tert-Butyl(3-chloro-4-nitrophenoxy)dimethylsilane

Introduction to Tert-Butyl(3-chloro-4-nitrophenoxy)dimethylsilane (CAS No 1203844-36-3)

tert-Butyl(3-chloro-4-nitrophenoxy)dimethylsilane, with the chemical formula C₁₃H₁₉ClNO₄Si, is a specialized organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS NO1203844-36-3, is particularly valued for its unique structural properties and potential applications in synthetic chemistry and material science. The presence of both a tert-butyl group and a nitro-substituted phenoxy moiety makes it a versatile intermediate in the synthesis of more complex molecules.

The structure of tert-butyl(3-chloro-4-nitrophenoxy)dimethylsilane features a silicon atom bonded to two methyl groups and an oxygen atom that is further connected to a phenolic ring. This ring itself is substituted with a chlorine atom at the 3-position and a nitro group at the 4-position. Such a configuration imparts distinct reactivity patterns, making it an interesting candidate for various chemical transformations. The nitro group in particular is known for its ability to participate in reduction reactions, yielding valuable amine derivatives, while the chloro-substituent can undergo nucleophilic substitution reactions, allowing for further functionalization.

In recent years, there has been growing interest in the applications of organosilicon compounds like tert-butyl(3-chloro-4-nitrophenoxy)dimethylsilane in pharmaceutical synthesis. Silicon-based reagents are increasingly being employed due to their stability and ability to facilitate diverse chemical reactions under mild conditions. One notable area of research involves the use of such compounds in the synthesis of pharmaceutical intermediates. The tert-butyl group, being a protecting group, is particularly useful in preventing unwanted side reactions during multi-step syntheses. This property has made organosilanes like this one indispensable in the development of complex drug molecules.

Recent studies have highlighted the utility of this compound in the preparation of bioactive molecules. For instance, researchers have explored its role in generating novel heterocyclic compounds that exhibit potential biological activity. The nitro-substituted phenoxy ring can be selectively modified to introduce other functional groups, leading to derivatives with enhanced pharmacological properties. Such modifications are crucial in drug discovery, where subtle changes in molecular structure can significantly alter biological activity.

The synthetic pathways involving tert-butyl(3-chloro-4-nitrophenoxy)dimethylsilane have also been optimized for efficiency and scalability. Modern synthetic techniques, including transition metal-catalyzed reactions and flow chemistry, have been adapted to utilize this compound as a key intermediate. These advancements not only improve reaction yields but also reduce waste, aligning with green chemistry principles. The ability to perform these reactions under controlled conditions ensures high purity and minimizes byproduct formation, which is essential for pharmaceutical applications.

In addition to its role in drug synthesis, this compound has found applications in material science. Silicon-containing polymers and coatings are valued for their thermal stability and chemical resistance. Tert-butyl(3-chloro-4-nitrophenoxy)dimethylsilane can be incorporated into these materials as a crosslinking agent or modifying agent, enhancing their performance characteristics. The nitro group, when incorporated into polymer backbones, can also serve as a site for further functionalization, allowing for tailored material properties.

The spectroscopic properties of this compound make it amenable to detailed structural analysis using techniques such as NMR spectroscopy and mass spectrometry. These analyses provide critical insights into its reactivity and help guide synthetic modifications. For instance, understanding how the silicon center interacts with other functional groups can inform the design of more efficient synthetic routes.

The future prospects for tert-butyl(3-chloro-4-nitrophenoxy)dimethylsilane are promising, with ongoing research exploring new applications and refining existing synthetic methodologies. As the demand for high-performance materials and innovative pharmaceuticals grows, compounds like this one will continue to play a pivotal role in advancing chemical science. Their unique structural features offer a rich palette for synthetic chemists to explore, ensuring their relevance across multiple disciplines.